![molecular formula C7H11NO3 B023105 Ethyl (S)-4-cyano-3-hydroxybutyrate CAS No. 312745-91-8](/img/structure/B23105.png)
Ethyl (S)-4-cyano-3-hydroxybutyrate
Overview
Description
Ethyl (S)-4-cyano-3-hydroxybutyrate, also known as ethyl cyanoacrylate, is a synthetic organic compound used in scientific research and laboratory experiments. It is a colorless, water-soluble liquid with a low vapor pressure and a low volatility. Ethyl cyanoacrylate is a key component of cyanoacrylate-based adhesives, and is used in a variety of applications, including biomedical research and tissue engineering.
Scientific Research Applications
Synthesis of Cyclopropanedioic Acid Intermediate : Ethyl (R)-(-)-4-cyano-3-hydroxybutyrate can be synthesized from (S)-(-)-epichlorohydrin with a 57% yield. This process provides a promising intermediate for the synthesis of cyclopropanedioic acid (Jiang Cheng-jun, 2009).
Synthesis of Atorvastatin Intermediate : An efficient and scalable process synthesizes ethyl (R)-4-cyano-3-hydroxybutyrate, potentially used as an intermediate in the synthesis of Atorvastatin (Lipitor), using low-cost starting materials and Pfnex Expression Technology (S. Bergeron et al., 2006).
Biocatalyst for Atorvastatin Synthesis : An amidase from Rhodococcus erythropolis No. 7 shows potential as a biocatalyst for the production of ethyl (S)-4-chloro-3-hydroxybutyrate, an intermediate in synthesizing Atorvastatin, a cholesterol-lowering drug (H. Park, K. Uhm, Hyung-Kwoun Kim, 2008).
Synthesis of Chiral (S)-3-Hydroxytetrahydrofuran : Chiral (S)-3-hydroxytetrahydrofuran can be synthesized from ethyl 4-chloro-(S)-3-hydroxybutyrate with high yield and purity, achieving 96.3% optical purity (Ding Xiu-li, 2008).
Production of Optically Active Ethyl 4-Chloro-3-Hydroxybutyrate : A novel method for generating optically active ethyl 4-chloro-3-hydroxybutyrate using bacterial cells results in high enantiomeric purity and a yield of 33% (Toshio Suzuki et al., 1996).
Enzymatic Synthesis of Ethyl 4-Cyano-3-Hydroxybutanoate Enantiomers : Enzymatic reduction of ethyl 4-cyano-3-hydroxybutanoate with two whole cells yields both (R)-enantiomer and (S)-enantiomer of (R)-ethyl 4-cyano-3-hydroxybutanoate in high yield and high purity (J. Jin, Jie Zhang, 2011).
Synthesis of Enantiomerically Pure (S)-3-Hydroxy-γ-Butyrolactone : A simple and practical approach to enantiomerically pure (S)-3-hydroxy-γ-butyrolactone synthesis, an intermediate for statin-based drugs and related compounds, is presented (Pradeep Kumar et al., 2005).
Synthesis of Optically Active Ethyl (R)-4-Cyano-3-Hydroxybutanoate : Understanding the synthesis of optically active ethyl (R)-4-cyano-3-hydroxybutanoate (HN) is crucial for its extensive use in pharmaceuticals and biotechnology (Zhongyu You et al., 2013).
Microbial Reduction of Ethyl Acetoacetate : Microbial reduction of ethyl acetoacetate produces (S)-ethyl 3-hydroxybutyrate and (R)-ethyl 3-hydroxybutyrate for the first time (B. Wipf et al., 1983).
Salt-Tolerant Microbial Esterase WDEst17 : This enzyme efficiently generates optically pure ethyl (R)-3-hydroxybutyrate, an important chiral drug intermediate, with a 99% enantiomeric excess and a conversion rate of 65.05% after process optimization (Yilong Wang et al., 2018).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
ethyl (3S)-4-cyano-3-hydroxybutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-2-11-7(10)5-6(9)3-4-8/h6,9H,2-3,5H2,1H3/t6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOQFROBMBSKWQY-LURJTMIESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(CC#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C[C@H](CC#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10427305 | |
Record name | Ethyl (S)-4-cyano-3-hydroxybutyrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10427305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
312745-91-8 | |
Record name | Ethyl (S)-4-cyano-3-hydroxybutyrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10427305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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